Cas no 90145-88-3 (Benzenamine, N-[(9,10-dihydro-2-phenanthrenyl)methylene]-4-propoxy-)

• Product Name: Benzenamine, N-[(9,10-dihydro-2-phenanthrenyl)methylene]-4-propoxy-
• CAS No: 90145-88-3
• MF: C₂₄H₂₃NO
• MW: 341.445526361465
• CID: 793210
• PubChem ID: 71430048
• Update Time: 2025-04-19

Benzenamine, N-[(9,10-dihydro-2-phenanthrenyl)methylene]-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(9,10-dihydro-2-phenanthrenyl)methylene]-4-propoxy-
• 1-(9,10-dihydrophenanthren-2-yl)-N-(4-propoxyphenyl)methanimine
• 90145-88-3
• DTXSID60848703
• (E)-1-(9,10-Dihydrophenanthren-2-yl)-N-(4-propoxyphenyl)methanimine

• Inchi： 1S/C24H23NO/c1-2-15-26-22-12-10-21(11-13-22)25-17-18-7-14-24-20(16-18)9-8-19-5-3-4-6-23(19)24/h3-7,10-14,16-17H,2,8-9,15H2,1H3/b25-17+
• InChI Key： VFHMWEFLMIXMSS-KOEQRZSOSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)/N=C/C1C=CC2C3C=CC=CC=3CCC=2C=1

Computed Properties

• Exact Mass: 341.177964357g/mol
• Monoisotopic Mass: 341.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 21.6Ų